![molecular formula C13H13FN2O2 B5758649 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide](/img/structure/B5758649.png)
3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and pharmacology.
Mechanism of Action
The mechanism of action of 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound can cross the blood-brain barrier and exert its effects on the central nervous system. It has been found to increase the threshold for seizures and reduce the severity of pain and inflammation. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide is its relatively simple synthesis method and high yield. It is also a relatively stable compound and can be stored for long periods without significant degradation. However, one of the limitations of this compound is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.
Future Directions
There are several future directions for research on 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide. One potential direction is to investigate its potential applications in the treatment of other neurological and psychiatric disorders such as depression and anxiety. Another direction is to optimize its pharmacokinetic properties to improve its efficacy and reduce potential side effects. Additionally, further studies are needed to fully understand its mechanism of action and identify potential drug targets.
Synthesis Methods
The synthesis of 3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide involves the reaction of 4-fluoroaniline, ethyl acetoacetate, and hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid. The resulting product is then treated with acid to obtain the final compound. The synthesis method is relatively simple and has been optimized for high yield and purity.
Scientific Research Applications
3-ethyl-N-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, it has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
3-ethyl-N-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2/c1-3-11-12(8(2)18-16-11)13(17)15-10-6-4-9(14)5-7-10/h4-7H,3H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMKHHBMNONZGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C(=O)NC2=CC=C(C=C2)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.